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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of ethametsulfuron-methyl
for the selective control of broadleaf weeds in canola (oilseed rape). The information is

intended to guide research, experimental design, and the development of weed management

strategies.

Active Ingredient and Formulation
Parameter Description

Active Ingredient Ethametsulfuron-methyl

Chemical Class Sulfonylurea

Formulation
Commonly available as a 75% Water

Dispersible Granule (WDG)

CAS Number 97780-06-8

Chemical Formula C15H18N6O7S2

Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b166122?utm_src=pdf-interest
https://www.benchchem.com/product/b166122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethametsulfuron-methyl is a selective, systemic, post-emergence herbicide.[1] Its primary

mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS).[1][2][3] ALS is a critical enzyme in the biosynthesis

pathway of essential branched-chain amino acids: valine, leucine, and isoleucine.[1][3]

By inhibiting ALS, ethametsulfuron-methyl disrupts protein synthesis, which is vital for cell

division and plant growth.[1][3] This leads to a rapid cessation of growth in susceptible

broadleaf weeds, followed by symptoms such as leaf chlorosis and eventual plant death.[1] The

herbicide is absorbed through both the leaves and roots and is translocated throughout the

plant's vascular system to the meristematic tissues where it exerts its effect.[1][3]
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Phase 1: Planning & Setup

Phase 2: Implementation

Phase 3: Data Collection

Phase 4: Analysis & Reporting

Define Objectives & Treatments

Select Field Site & Canola Variety

Experimental Design (RCBD)

Plot Layout & Marking

Canola Seeding

Monitor Weed & Crop Growth Stage

Herbicide Application (Post-emergence)

Weed Efficacy Assessment
(14, 28, 42 DAT)

Crop Phytotoxicity Assessment
(7, 14, 28 DAT)

Yield Data Collection at Harvest

Data Compilation

Statistical Analysis (ANOVA)

Interpretation & Reporting of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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